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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No.: B187380 Get Quote

An In-depth Technical Guide to 3-iodo-9H-carbazole

Introduction
3-iodo-9H-carbazole is an aromatic heterocyclic organic compound that serves as a pivotal

building block in the synthesis of advanced functional materials and complex organic

molecules. Its structure, featuring a carbazole core with a reactive iodine substituent, makes it

a versatile precursor, particularly in the fields of organic electronics and medicinal chemistry.

The presence of the carbon-iodine bond allows for a wide range of post-synthesis modifications

through various cross-coupling reactions, enabling the fine-tuning of molecular properties for

specific applications. This guide provides a comprehensive overview of the structure,

properties, synthesis, and reactivity of 3-iodo-9H-carbazole for researchers, scientists, and

professionals in drug development and materials science.

Chemical Structure and Identifiers
The core of 3-iodo-9H-carbazole is a tricyclic system composed of two benzene rings fused to

a central nitrogen-containing five-membered ring. The iodine atom is substituted at the 3-

position of this carbazole framework.
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arrow Start: Prepare Reactants

Dissolve 9H-carbazole (1 eq) and KI (0.67 eq)
in hot glacial acetic acid (100°C)

Add KIO₃ (0.5 eq) in portions
to the hot solution

Stir the mixture at 100°C for 2 hours

Pour the reaction mixture
into water (approx. 5x volume of AcOH)

Collect the precipitate by filtration

Wash the solid with hot water

Recrystallize from a suitable solvent
(e.g., DCM) to afford pure product

End: 3-iodo-9H-carbazole
(White solid, ~70% yield)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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